Cas no 52158-52-8 (1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-diethyl-)

1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-diethyl- structure
52158-52-8 structure
Product Name:1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-diethyl-
CAS No:52158-52-8
MF:C12H19ClN2
MW:226.745661973953
CID:360406
PubChem ID:418988
Update Time:2025-04-19

1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N'-(2-chlorophenyl)-N,N-diethyl-
    • N-(2-chlorophenyl)-N',N'-diethylethane-1,2-diamine
    • AKOS000253727
    • 52158-52-8
    • DTXSID50329273
    • Inchi: 1S/C12H19ClN2/c1-3-15(4-2)10-9-14-12-8-6-5-7-11(12)13/h5-8,14H,3-4,9-10H2,1-2H3
    • InChI Key: WVRLJKAVJAFBPP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NCCN(CC)CC

Computed Properties

  • Exact Mass: 226.12387
  • Monoisotopic Mass: 226.1236763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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